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Compound of Interest

Compound Name:
Methyl 2-amino-5-

bromoisonicotinate

Cat. No.: B1328700 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for Methyl 2-amino-5-
bromoisonicotinate (CAS No. 882499-87-8). Adherence to these protocols is essential for

ensuring a safe laboratory environment and mitigating potential risks associated with this

chemical.

Methyl 2-amino-5-bromoisonicotinate is a pale yellow crystalline powder utilized in

pharmaceutical development, agricultural chemistry, and material science.[1] It is classified as

an irritant and may cause an allergic skin reaction, skin irritation, serious eye irritation, and

respiratory irritation.[2][3][4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary defense against potential exposure. The

following table summarizes the required PPE for handling Methyl 2-amino-5-
bromoisonicotinate.
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Protection Level Equipment Purpose

Primary Engineering Control Certified Chemical Fume Hood

To minimize inhalation

exposure to dust or vapors.[5]

[6][7]

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles protect against

splashes; a face shield offers

broader protection, especially

when handling larger

quantities.[5][6][8]

Hand Protection
Chemical-Resistant Gloves

(Nitrile or Neoprene)

To prevent skin contact.

Double-gloving is

recommended, and gloves

should be changed frequently.

[5][6][9]

Body Protection
Flame-Resistant Laboratory

Coat

To protect skin and personal

clothing from contamination.[5]

[9]

Foot Protection
Closed-Toe, Chemical-

Resistant Shoes
To protect feet from spills.[5][9]

Respiratory Protection NIOSH-Approved Respirator

Required when working

outside of a fume hood or

when engineering controls are

insufficient to control airborne

concentrations.[5][10][11]

Experimental Protocol: Safe Handling Procedure
This step-by-step protocol must be followed for the safe handling of Methyl 2-amino-5-
bromoisonicotinate.

1.0 Pre-Handling Preparation

1.1. Risk Assessment: Conduct a thorough risk assessment for the planned experiment. 1.2.

Emergency Equipment: Ensure that a safety shower, eyewash station, and appropriate fire
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extinguisher are readily accessible.[5] 1.3. Ventilation: Verify that the chemical fume hood is

functioning correctly before use.[6][7] 1.4. Personal Protective Equipment (PPE): Don all

required PPE as outlined in the table above before entering the handling area.

2.0 Handling the Compound

2.1. Weighing: When weighing the solid compound, perform this task inside a chemical fume

hood or a ventilated balance enclosure to avoid dust inhalation.[5] 2.2. Dissolving: When

preparing solutions, add the solid to the solvent slowly to prevent splashing. 2.3. Reactions:

Conduct all chemical reactions within a certified chemical fume hood. Ensure all glassware is

securely clamped.

3.0 Post-Handling Procedures

3.1. Decontamination: Wipe down the work area in the fume hood with an appropriate solvent

and cleaning agent.[5] 3.2. Hand Washing: After handling, wash hands and any exposed skin

thoroughly with soap and water.[2][9] 3.3. PPE Removal: Remove PPE in the correct order to

avoid cross-contamination.

Disposal Plan
All waste materials, including the chemical itself and any contaminated items (e.g., gloves,

absorbent materials), must be treated as hazardous waste.[9][12]

1.0 Waste Segregation and Collection

1.1. Designate a specific, labeled hazardous waste container for Methyl 2-amino-5-
bromoisonicotinate waste.[12] The container must be made of a compatible material (e.g.,

polyethylene) and have a secure lid.[12][13] 1.2. The container must be clearly labeled as

"Hazardous Waste" and include the chemical name.[12] 1.3. Carefully place the collected solid

waste and any contaminated disposable materials into the designated hazardous waste

container.[12]

2.0 Storage and Disposal

2.1. Securely seal the hazardous waste container.[12] 2.2. Store the sealed container in a

designated, well-ventilated waste accumulation area, away from incompatible materials.[12]
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2.3. Arrange for the collection of the hazardous waste container by a licensed environmental

waste management company.[12] 2.4. All disposal must be in accordance with local, state, and

federal regulations.[12]
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Caption: Workflow for handling Methyl 2-amino-5-bromoisonicotinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1328700?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/24642
https://www.fishersci.com/store/msds?partNumber=AAH54665MD&productDescription=3-AMINO-5-BRMO-2-METHLPY+250MG&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-amino-5-bromoisonicotinate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-amino-5-bromoisonicotinate
https://www.angenechemical.com/sds/59786-31-1.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_6_Bromocinnolin_4_amine.pdf
https://postapplescientific.com/12-safety-precautions-to-follow-when-handling-pyridine/
https://postapplescientific.com/handling-pyridine-best-practices-and-precautions/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Chlorophenyl_pyridin_2_yldiazene.pdf
https://diplomatacomercial.com/handle-amines-safely-industrial-environments/
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Amino_5_bromo_4_methylpyridine_A_Guide_for_Laboratory_Professionals.pdf
https://datasheets.scbt.com/sc-254141.pdf
https://www.benchchem.com/product/b1328700#personal-protective-equipment-for-handling-methyl-2-amino-5-bromoisonicotinate
https://www.benchchem.com/product/b1328700#personal-protective-equipment-for-handling-methyl-2-amino-5-bromoisonicotinate
https://www.benchchem.com/product/b1328700#personal-protective-equipment-for-handling-methyl-2-amino-5-bromoisonicotinate
https://www.benchchem.com/product/b1328700#personal-protective-equipment-for-handling-methyl-2-amino-5-bromoisonicotinate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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